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Compound of Interest

Compound Name: LC-1-40

Cat. No.: B12373474

Despite a comprehensive search for a compound designated "LC-1-40," a specific chemical
entity with this name could not be definitively identified in publicly available scientific literature
and chemical databases. This suggests that "LC-1-40" may represent a proprietary internal
research code, a component within a larger mixture, or a shorthand notation not in widespread
academic or industrial use.

The initial investigation for the Chemical Abstracts Service (CAS) number and the International
Union of Pure and Applied Chemistry (IUPAC) name for LC-1-40 did not yield a direct match.
Subsequent expanded searches exploring various scientific contexts, including liquid crystals,
drug development, and research chemicals, also failed to pinpoint a specific molecule
corresponding to the "LC-1-40" designation.

Several possibilities were explored during the search:

e Liquid Crystals (LC): Given the "LC" prefix, a connection to the field of liquid crystals was
investigated. However, no specific liquid crystal compound or mixture with the "1-40" suffix
was found in the search results.

o Drug Development and Research Chemicals: The search was broadened to include
databases and literature related to pharmaceuticals and research chemicals. While the term
"LC" is commonly used as an abbreviation for liquid chromatography, and the numbers could
refer to experimental conditions or compound series, no specific compound "LC-1-40" was
identified.
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» Biological Molecules: A search for biological molecules, such as peptides, also proved
inconclusive. One result referenced "Beta-Amyloid (1-40)-Lys(LC-biotin)-NH2, FAM-labeled,"
where "LC" refers to a 6-aminohexanoate spacer molecule used as a linker. In this context,
"LC" is not the primary identifier of the core molecule but rather a component of a modified
peptide.

The absence of a clear public record for "LC-1-40" prevents the creation of an in-depth
technical guide as requested. Key information such as the CAS number, IUPAC name,
molecular structure, and associated experimental data remains elusive.

To proceed with the development of a technical guide, further clarification on the identity of
"LC-1-40" is required. Providing a full chemical name, a molecular structure, a CAS number, or
the context of the research or industry in which this designation is used would be necessary to
locate the relevant scientific information. Without this foundational data, a comprehensive and
accurate technical document cannot be produced.

» To cite this document: BenchChem. [Unraveling LC-1-40: A Search for a Chemical Identity].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373474+#lc-1-40-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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